Benzenesulfonic acids and derivatives
Benzenesulfonic acids and their derivatives are a class of organic compounds with significant applications in various industrial sectors including pharmaceuticals, dye manufacturing, and chemical intermediates. These compounds are characterized by the presence of one or more sulfo groups (-SO3H) attached to a benzene ring, endowing them with strong acidity and excellent solubility properties.
Benzenesulfonic acids serve as fundamental building blocks in synthetic chemistry due to their ability to undergo diverse reactions such as esterification, coupling reactions, and derivatization. Common derivatives include benzenesulfonyl chlorides, benzenesulfonyl halides, and amidines, which find extensive use in the synthesis of pharmaceuticals, agrochemicals, and functional materials.
The strong polar character of these compounds makes them useful as catalysts, surfactants, and stabilizers. Additionally, their unique reactivity allows for the design of specialized products tailored to specific applications requiring high functionality or specific chemical properties.

Structure | Chemical Name | CAS | MF |
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Potassium 2,5-dihydroxybenzenesulfonate | 21799-87-1 | C6H5KO5S |
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SODIUM PENTAFLUOROBENZENESULFONATE | 120193-44-4 | C6F5NaO3S |
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3-amino-5-methoxybenzene-1-sulfonic acid | 212772-32-2 | C7H9NO4S |
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sodium 2-(hydroxymethyl)benzene-1-sulfonate | 31910-67-5 | C7H7NaO4S |
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4-Dodecylphenyl-1-Sodium Sulfonate | 2211-98-5 | C18H29O3S-.Na+ |
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4-Dodecylbenzenesulfonic acid | 121-65-3 | C18H30O3S |
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Valdecoxib Sulfonic Acid | 181696-35-5 | C16H13NO4S |
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3-(2-Pyridyl)-5,6-di(p-sulfophenyl)-1,2,4-triazinedisodiumsalt hydrate | 28048-33-1 | C20H12N4Na2O6S2 |
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p-Styrenesulfonic Acid Sodium Salt | 2695-37-6 | C8H7NaO3S |
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L002 | 321695-57-2 | C15H15NO5S |
Related Literature
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Kuncan Wang,Yuxian Xu,Xiuyun Wang,Qingrong Qian New J. Chem., 2015,39, 1001-1005
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Yuanli Ding,Youhua Tao Polym. Chem., 2020,11, 1708-1712
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Min Jia,Jingjing Liu,Jinghua Zhang Analyst, 2019,144, 573-578
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Thouraya Mehdoui,Jean-Claude Berthet,Pierre Thuéry,Michel Ephritikhine Dalton Trans., 2005, 1263-1272
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I. Matito-Martos,A. Martin-Calvo,J. J. Gutiérrez-Sevillano,M. Haranczyk,M. Doblare,J. B. Parra,C. O. Ania,S. Calero Phys. Chem. Chem. Phys., 2014,16, 19884-19893
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P. R. Birkin,D. G. Offin,C. J. B. Vian,T. G. Leighton Phys. Chem. Chem. Phys., 2015,17, 21709-21715
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Renato Pereira Orenha,Graziele Cappato Guerra Silva,Ana Paula de Lima Batista,Antonio Gustavo Sampaio de Oliveira Filho,Nelson Henrique Morgon,Vanessa Borges da Silva,Saulo Samuel Pereira Furtado,Giovanni Finoto Caramori,Maurício Jeomar Piotrowski,Renato Luis Tame Parreira New J. Chem., 2020,44, 11448-11456
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Victor H. Soto,M. Pilar Vázquez-Tato,Francisco Meijide,María José Alvarado,Julio A. Seijas,Santiago de Frutos,Bruno Lomonte,José Vázquez Tato New J. Chem., 2018,42, 19407-19414
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Ian R. Baldwin,Richard J. Whitby Chem. Commun., 2003, 2786-2787
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